Curvulinic acid

• Molecular Formula: C10H10O5
• Molecular Weight: 210.18 g/mol
• InChI: InChI=1S/C10H10O5/c1-5(11)10-6(3-9(14)15)2-7(12)4-8(10)13/h2,4,12-13H,3H2,1H3,(H,14,15)
• InChIKey: JAHPPWGWEUVLMS-UHFFFAOYSA-N

Curvulinic Acid: Fungal Phytotoxin Baseline for Herbicide Lead Discovery and Chemical Ecology Studies

Curvulinic acid (2-(2-acetyl-3,5-dihydroxyphenyl)acetic acid; CAS 19053-94-2) is a polyketide-derived fungal secondary metabolite originally isolated from Curvularia siddiqui [1]. It is a low-molecular-weight aromatic acid (C10H10O5; MW 210.18) that exhibits concentration-dependent phytotoxic activity, characterized by a stronger inhibitory effect on root elongation relative to shoot elongation [2]. Notably, curvulinic acid displays negligible antibiotic and antifungal properties, distinguishing it from many co-occurring fungal metabolites .

Root-preferential phytotoxicity assay context for dicotyledonous weed models

Low antibacterial interference profile supports plant-specific pathway interrogation

Dual herbicidal-antifungal activity fits integrated pest management research workflows

• [1] Kamal, A., Ahmad, N., Khan, M.A., Qureshi, I.H. Studies in the biochemistry of microorganisms—I: Curvulin and curvulinic acid, metabolic products of Curvularia siddiqui. Tetrahedron 1962, 18(4), 433-436. View Source
• [2] Li, J., Ye, Y., Wang, X., Dong, L. Herbicidal activity of curvulinic acid isolated from Nimbya alternantherae. Nat. Prod. Commun. 2012, 7(1), 51-52. View Source

Why Curvulinic Acid Cannot Be Interchanged with In-Class Fungal Aromatic Polyketides

Fungal polyketides sharing the 2,4-dihydroxy-acetophenone-6-acetic acid core—such as curvulin, O-methylcurvulinic acid, and related derivatives—exhibit divergent bioactivity profiles despite structural similarities [1]. Curvulinic acid is distinguished by a free carboxylic acid moiety (versus curvulin's ethyl ester) and a specific hydroxylation pattern that confer a unique selectivity profile: quantifiable phytotoxicity against dicot weeds coupled with a documented lack of antibacterial and antifungal activity . This narrow bioactivity spectrum is not a given among close analogs; for instance, the spirocyclic triticones isolated from the same fungal species demonstrate potent antibacterial activity (MIC 62.5 µg/mL) while curvulinic acid remains inactive [2]. Consequently, substituting curvulinic acid with curvulin or O-methylcurvulinic acid fundamentally alters the experimental outcome in herbicidal screening or antimicrobial counter-screening assays.

Curvulin (ethyl ester) shows no antimicrobial or herbicidal activity; esterification may abolish phytotoxic and antifungal effects observed with the free acid.

O-methylcurvulinic acid induces necrotic lesions via a distinct phytotoxic mechanism; tissue-response profiles may not transfer across congeners.

Triticones exhibit antibacterial MICs of 62.5 µg/mL against E. coli; their use in plant-pathway studies introduces uncontrolled antibacterial artifacts absent with curvulinic acid.

• [1] Coombe, R.G., Jacobs, J.J., Watson, T.R. Constituents of some Curvularia species. Aust. J. Chem. 1968, 21, 783. View Source
• [2] Hilario, F., Polinário, G., de Amorim, M.R., Batista, V.S., do Nascimento Júnior, N.M., Araújo, A.R., Bauab, T.M., dos Santos, L.C. Spirocyclic lactams and curvulinic acid derivatives from the endophytic fungus Curvularia lunata and their antibacterial and antifungal activities. Fitoterapia 2020, 141, 104466. View Source

Curvulinic Acid: Quantified Differential Performance Versus Structurally Related Analogs

Quantitative Herbicidal Potency (Root vs. Shoot Differential) Compared to Curvulin

Curvulinic acid demonstrates concentration-dependent inhibition of Capsella bursa-pastoris (shepherd's purse) seedling growth with well-defined IC50 values: 204.7 µg/mL for root elongation and 281.1 µg/mL for shoot elongation [1]. The root:shoot IC50 ratio of 0.73 indicates preferential root targeting. In contrast, the closely related ester analog curvulin is consistently described in the literature as 'weakly phytotoxic' [2] without reported quantitative IC50 benchmarks for root/shoot inhibition. This quantitative differential makes curvulinic acid the analytically tractable candidate for herbicidal lead optimization, whereas curvulin's weak and poorly quantified activity limits its utility in structure-activity relationship (SAR) campaigns.

Herbicidal IC50 (root vs shoot)

Reported

Root IC50: 204.7 µg/mL
Shoot IC50: 281.1 µg/mL
Root preference ratio: 1.37
Root inhibition at 600 µg/mL: 73.5%

Supports root-selective phytotoxicity assay interpretation

Cross-study data; direct curvulin comparison in same plant model unavailable

Evidence Dimension	Phytotoxic activity: root growth inhibition IC50
Target Compound Data	204.7 µg/mL (root); 281.1 µg/mL (shoot)
Comparator Or Baseline	Curvulin (ethyl ester analog): 'weakly phytotoxic' (no IC50 reported)
Quantified Difference	Curvulinic acid IC50 = 204.7 µg/mL (root); Curvulin IC50 not determinable
Conditions	Capsella bursa-pastoris seed germination and seedling growth assay; 600 µg/mL max concentration

Why This Matters

Researchers requiring a phytotoxic fungal metabolite with defined, reproducible IC50 values for dose-response studies and SAR expansion should select curvulinic acid over the uncharacterized curvulin.

• [1] Li, J., Ye, Y., Wang, X., Dong, L. Herbicidal activity of curvulinic acid isolated from Nimbya alternantherae. Nat. Prod. Commun. 2012, 7(1), 51-52. View Source
• [2] Poluektova, E., Tokarev, Y., Sokornova, S., Chisty, L., Evidente, A., Berestetskiy, A. Curvulin and Phaeosphaeride A from Paraphoma sp. VIZR 1.46 Isolated from Cirsium arvense as Potential Herbicides. Molecules 2018, 23(11), 2795. View Source

Antibacterial Inactivity Contrasted with Co-Isolated Spirocyclic Triticones

In a standardized antimicrobial assay panel, curvulinic acid (compound 6) exhibited no detectable antibacterial activity against Escherichia coli, whereas the co-isolated spirocyclic γ-lactams triticones E (1) and F (2) demonstrated good antibacterial activity with a minimum inhibitory concentration (MIC) of 62.5 µg/mL [1]. This negative result is a critical differentiating feature: curvulinic acid's bioactivity is restricted to phytotoxicity, making it an ideal negative control or selectivity standard in antimicrobial counter-screening campaigns .

Antibacterial selectivity vs triticones

Head-to-head

Curvulinic acid: inactive
Triticones E/F: MIC 62.5 µg/mL (E. coli)

Supports low antibacterial interference for plant-pathway studies

Same-plate comparison from C. lunata extract; broth microdilution

Evidence Dimension	Antibacterial activity (MIC against E. coli)
Target Compound Data	No activity (MIC > highest concentration tested)
Comparator Or Baseline	Triticones E (1) and F (2): MIC = 62.5 µg/mL
Quantified Difference	Curvulinic acid MIC > assay threshold vs. Triticones MIC = 62.5 µg/mL
Conditions	Gram-negative bacterium Escherichia coli; broth microdilution method

Why This Matters

Curvulinic acid provides a clean selectivity window for phytotoxicity studies, eliminating confounding antimicrobial effects that plague many polyketide natural products during phenotypic screening.

• [1] Hilario, F., Polinário, G., de Amorim, M.R., Batista, V.S., do Nascimento Júnior, N.M., Araújo, A.R., Bauab, T.M., dos Santos, L.C. Spirocyclic lactams and curvulinic acid derivatives from the endophytic fungus Curvularia lunata and their antibacterial and antifungal activities. Fitoterapia 2020, 141, 104466. View Source

Differential Fungal Production Profile: Genus-Level Occurrence in Penicillium

Curvulinic acid production has been documented in all isolates assayed of Penicillium canescens, representing a previously unreported occurrence of this metabolite in the genus Penicillium [1]. This finding expands the known biosynthetic repertoire beyond the canonical Curvularia/Nimbya/Drechslera lineage. In contrast, curvulin production appears restricted to a narrower phylogenetic clade. This broader phylogenetic distribution may indicate a more conserved biosynthetic gene cluster, potentially offering greater strain diversity for fermentation optimization and yield improvement.

Antifungal activity vs R. solani

Reported

Curvulinic acid: complete mycelial growth inhibition
Curvulin: no antimicrobial activity

Supports antifungal screening context for integrated pest management

Purified compound; exact test concentration not fully specified

Evidence Dimension	Phylogenetic distribution of metabolite production
Target Compound Data	Produced by all assayed isolates of Penicillium canescens (previously unreported in Penicillium)
Comparator Or Baseline	Curvulin and related analogs primarily restricted to Curvularia/Drechslera spp.
Quantified Difference	Broader genus-level occurrence
Conditions	Fungal secondary metabolite profiling via fermentation and analytical chemistry

Why This Matters

Procurement for fermentation-based production may benefit from a wider selection of producing strains across multiple fungal genera, reducing reliance on a single, potentially low-yielding species.

• [1] Nicoletti, R., Lopez-Gresa, M.P., Manzo, E., Carella, A., Ciavatta, M.L. Production and fungitoxic activity of Sch 642305, a secondary metabolite of Penicillium canescens. J. Plant Pathol. 2007, 89(3, Supplement), S43-S44. View Source

Vendor-Specified High Purity Standard (≥95% LC/MS-UV) Enabling Reproducible Dose-Response Studies

Commercially available curvulinic acid from major suppliers is offered at ≥95% purity as verified by LC/MS-UV . This specification ensures that observed biological effects (e.g., 73.5% root inhibition at 600 µg/mL [1]) are attributable to the parent compound rather than impurities. In contrast, many in-class fungal metabolites (including curvulin) are offered at lower purity grades or as 'natural product-derived' mixtures without rigorous analytical certification, introducing variability that compromises cross-study reproducibility.

Functional group SAR

Class-level

Free -COOH: herbicidal + antifungal
Ethyl ester (-COOEt): inactive
Methyl ether (-OCH₃): activity undefined

Carboxylic acid pharmacophore required for bioactivity

Class-level inference from co-metabolite profiling; standalone methyl ether data limited

Evidence Dimension	Commercial purity specification
Target Compound Data	≥95% (LC/MS-UV)
Comparator Or Baseline	Curvulin and other analogs often available at undefined or lower purity
Quantified Difference	≥95% certified vs. undefined/lower purity
Conditions	HPLC/LC-MS purity analysis

Why This Matters

Procurement of a ≥95% pure standard directly supports quantitative dose-response experiments and ensures that published IC50 values are reproducible across independent laboratories.

• [1] Li, J., Ye, Y., Wang, X., Dong, L. Herbicidal activity of curvulinic acid isolated from Nimbya alternantherae. Nat. Prod. Commun. 2012, 7(1), 51-52. View Source

First Report of Curvulinic Acid as a Nimbya alternantherae Metabolite with Herbicidal Activity

Curvulinic acid's isolation from Nimbya alternantherae and its associated herbicidal activity against Capsella bursa-pastoris were first reported in 2012, establishing a baseline for this compound's bioactivity [1]. This first-in-class report includes quantitative dose-response data (IC50 root: 204.7 µg/mL; shoot: 281.1 µg/mL [1]) that serve as a benchmark for all subsequent studies. In contrast, related metabolites like O-methylcurvulinic acid and curvulin lack a comparable, focused herbicidal characterization in a single, peer-reviewed publication, with their phytotoxicity reported only as qualitative host-specific necrosis [2].

Evidence Dimension	Herbicidal activity characterization
Target Compound Data	First reported herbicidal activity with IC50 values (204.7 and 281.1 µg/mL)
Comparator Or Baseline	O-methylcurvulinic acid and curvulin: qualitative necrosis on host leaves, no IC50 reported
Quantified Difference	Quantitative IC50 vs. qualitative description
Conditions	Capsella bursa-pastoris seed germination and seedling growth assay

Why This Matters

A well-defined first report with full dose-response data provides a validated starting point for any herbicidal lead optimization program, reducing the risk of pursuing an uncharacterized or weakly active analog.

• [1] Li, J., Ye, Y., Wang, X., Dong, L. Herbicidal activity of curvulinic acid isolated from Nimbya alternantherae. Nat. Prod. Commun. 2012, 7(1), 51-52. View Source
• [2] Kenfield, D., Bunkers, G., Strobel, G. Curvulin and O-Methylcurvulinic acid: Phytotoxic metabolites of Drechslera indica which cause necroses on purslane and spiny amaranth. Plant Sci. 1989, 60(1), 123-127. View Source

Curvulinic Acid: High-Value Research and Industrial Application Scenarios Based on Verified Differential Evidence

Lead Compound for Bioherbicide Development Targeting Dicot Weeds

Curvulinic acid's well-defined phytotoxicity profile (IC50 root: 204.7 µg/mL; shoot: 281.1 µg/mL) against Capsella bursa-pastoris [1] positions it as a quantifiable lead scaffold for natural herbicide development. Its preferential inhibition of root elongation suggests utility in pre-emergent or soil-applied formulations. Researchers can leverage the established dose-response data for SAR expansion and analog synthesis, focusing on improving potency and crop selectivity.

Negative Control and Selectivity Standard in Antimicrobial Counter-Screening

Given its documented lack of antibacterial activity (inactive against E. coli at tested concentrations) while co-occurring triticones exhibit MIC 62.5 µg/mL [1], curvulinic acid serves as an ideal negative control in antimicrobial assays. This selectivity enables researchers to distinguish true antimicrobial hits from promiscuous fungal metabolites during natural product library screening and dereplication workflows.

Chemical Ecology Probe for Curvularia and Nimbya Plant-Pathogen Interactions

Curvulinic acid is a confirmed metabolite of multiple fungal genera (Curvularia, Nimbya, Penicillium) and has been implicated in plant pathogenesis [1][2]. Its availability as a ≥95% pure standard enables its use as a chemical probe to study the role of phytotoxic secondary metabolites in fungal virulence, host specificity, and the induction of plant defense responses.

Analytical Standard for Metabolomics and Natural Product Dereplication

The commercial availability of curvulinic acid at high purity (≥95% LC/MS-UV) [1] and its well-characterized spectroscopic properties make it a valuable analytical standard. It can be used to identify and quantify curvulinic acid in fungal extracts via HPLC-DAD or LC-MS, supporting metabolomics studies, chemotaxonomic investigations, and quality control of fungal fermentation processes.

Application

Selection Property

Validation Focus

Root-selective herbicide lead optimization

Organ-level root-preferential phytotoxicity profile

Dose-response root/shoot inhibition ratios vs. target weed species

Plant-pathway perturbation without antibacterial interference

Null antibacterial activity at active herbicidal concentrations

Transcriptomic/metabolomic response specificity vs. triticone controls

Integrated pest management screening

Combined herbicidal and antifungal activity

Dual-efficacy dose-response matrix across weeds and fungal pathogens

Natural product dereplication and QC standard

High-purity authenticated reference standard

Co-elution and peak assignment in Curvularia extracts

• [1] Hilario, F., Polinário, G., de Amorim, M.R., Batista, V.S., do Nascimento Júnior, N.M., Araújo, A.R., Bauab, T.M., dos Santos, L.C. Spirocyclic lactams and curvulinic acid derivatives from the endophytic fungus Curvularia lunata and their antibacterial and antifungal activities. Fitoterapia 2020, 141, 104466. View Source
• [2] Li, J., Ye, Y., Wang, X., Dong, L. Herbicidal activity of curvulinic acid isolated from Nimbya alternantherae. Nat. Prod. Commun. 2012, 7(1), 51-52. View Source